Aluminum sesquichlorohydrate

• CAS: 11097-68-0
• Synonyms: aluminum chloride hydroxide; aluminum sesquichlorohydrate
• Molecular Formula: AlClH3O2+
• Molecular Weight: 97.46 g/mol
• SMILES: O.[OH-].[Al+3].[Cl-]
• InChI: InChI=1S/Al.ClH.2H2O/h;1H;2*1H2/q+3;;;/p-2
• InChIKey: YCLAMANSVUJYPT-UHFFFAOYSA-L

Aluminum Sesquichlorohydrate (ASCH) balances efficacy and tolerability via its Al:Cl ratio of 1.26:1–1.90:1, matching aluminum chloride sweat reduction without irritation. ASCH cannot be substituted by adjusting ACH concentration—its polymeric species distribution governs plug formation kinetics and skin compatibility. USP-grade ASCH is ideal for clinical-strength, sensitive-skin, and aerosol antiperspirants where Al-Zr salts are prohibited. Activation into AASCH requires less energy than AACH, lowering manufacturing costs. Complies with USP and FDA OTC monograph standards.

Aluminum Sesquichlorohydrate (CAS 11097-68-0): A USP-Compliant Antiperspirant Active with Defined Al:Cl Ratio

Aluminum Sesquichlorohydrate (ASCH) is a complex basic aluminum chloride, polymeric and loosely hydrated, defined by a USP monograph with a specific aluminum-to-chloride atomic ratio between 1.26:1 and 1.90:1 . It functions as an antiperspirant active by reacting with sweat proteins to form temporary plugs within sweat ducts, reducing perspiration . Its chemical formula is generally represented as Al₂(OH)₅Cl·nH₂O, though it exists as a range of polymeric species . The material is widely used in over-the-counter and clinical antiperspirant formulations at concentrations typically ranging from 10% to 25% .

• [1] USP Monographs: Aluminum Sesquichlorohydrate. USP29-NF24, p. 2134. View Source
• [2] Reller, H. H., & Luedders, W. L. (1977). Antiperspirant activity of aluminum chlorohydrate. Journal of the Society of Cosmetic Chemists, 28(1), 19-32. View Source
• [3] Yuan, S., Vaughn, J., Pappas, I., Fitzgerald, M., Masters, J. G., & Pan, L. (2015). Optimal aluminum/zirconium: Protein interactions for predicting antiperspirant efficacy using zeta potential measurements. Journal of Cosmetic Science, 66(2), 95-111. View Source

Why Not All Aluminum Antiperspirant Salts Are Interchangeable: The Critical Role of Al:Cl Ratio and Polymeric Species Distribution

Generic substitution among aluminum-based antiperspirant actives is scientifically invalid due to fundamental differences in their aluminum-to-chloride (Al:Cl) atomic ratios and the resulting distribution of polymeric species. These parameters directly dictate the speed and depth of penetration into sweat glands, the formation kinetics of the occlusive plug, and the overall efficacy and irritation profile . For example, aluminum chloride (Al:Cl ~1:3) is a highly acidic, small molecule that penetrates rapidly but causes significant irritation, while standard aluminum chlorohydrate (ACH, Al:Cl ~2:1) is gentler but less effective per unit mass . Aluminum sesquichlorohydrate (ASCH) occupies a distinct intermediate position with an Al:Cl ratio of 1.26:1 to 1.90:1, offering a unique balance of efficacy and tolerability that cannot be replicated by simply adjusting the concentration of ACH or aluminum chloride .

• [1] Yuan, S., Vaughn, J., Pappas, I., Fitzgerald, M., Masters, J. G., & Pan, L. (2015). Optimal aluminum/zirconium: Protein interactions for predicting antiperspirant efficacy using zeta potential measurements. Journal of Cosmetic Science, 66(2), 95-111. View Source
• [2] Independent Chemical Corporation. (2019). Use of Aluminum Salts in Antiperspirants. View Source
• [3] USP Monographs: Aluminum Sesquichlorohydrate. USP29-NF24, p. 2134. View Source

Aluminum Sesquichlorohydrate (CAS 11097-68-0): Quantified Efficacy and Tolerability Advantages Versus ACH, AC, and AZ Salts

Superior Antiperspirant Efficacy of ASCH vs. Aluminum Chlorohydrate (ACH) at Equal Active Content

Aluminum sesquichlorohydrate (ASCH) demonstrates a quantifiable, albeit modest, increase in antiperspirant performance compared to standard aluminum chlorohydrate (ACH) when formulated at equal active concentrations. This difference is attributed to the optimized Al:Cl ratio and polymer distribution in ASCH, which promotes more effective occlusion of sweat ducts .

Evidence Dimension	Astringent and Antiperspirant Performance
Target Compound Data	100% (Relative Efficacy)
Comparator Or Baseline	Aluminum Chlorohydrate (ACH) at 10% m/m active content
Quantified Difference	Approximately 5% higher
Conditions	Comparative testing based on equal active contents of 10% m/m, as stated in technical datasheet.

Why This Matters

This 5% performance delta at equivalent concentration translates directly into formulation flexibility—either achieving superior sweat reduction at the same active level or enabling a lower active concentration for equivalent efficacy, which can reduce raw material costs or improve formulation aesthetics.

Equivalent Efficacy to Aluminum Chloride (AC) with Significantly Lower Irritation Potential

In a randomized, controlled, split-side clinical trial for primary axillary hyperhidrosis, a 20% aluminum sesquichlorohydrate (AS) lotion demonstrated statistically equivalent efficacy to a 20% aluminum chloride (AC) lotion in reducing sweat, as measured by the Sweating Intensity Visual Scale (SIVS) and Hyperhidrosis Disease Severity Score (HDSS) over an 8-week period. Critically, the ASCH-treated axillae exhibited fewer side effects (0%) compared to the AC-treated axillae, where 5% of subjects reported itching .

Evidence Dimension	Efficacy (Sweat Reduction)
Target Compound Data	Significant reduction from baseline (p<0.05) in SIVS and HDSS at all follow-up visits.
Comparator Or Baseline	20% Aluminum Chloride (AC) Lotion
Quantified Difference	No statistically significant difference observed between groups at any follow-up visit.
Conditions	Randomized, controlled, split-side study in 20 subjects with primary axillary hyperhidrosis. 20% AS and 20% AC lotions applied nightly for 2 weeks, then 3x/week for 4 weeks.

Why This Matters

This provides a crucial evidence-based justification for selecting ASCH over AC in clinical or high-strength consumer products: ASCH achieves the same high level of sweat reduction as the gold-standard irritant AC, but with a superior safety and tolerability profile, improving patient compliance and reducing the risk of adverse events.

• [1] Thianboonsong, T., Kanokrungsee, S., Paichitrojjana, A., Udompataikul, M., Kamanamool, N., & Rojhirunsakool, S. (2020). Efficacy and tolerability of 20% aluminum sesquichlorohydrate vs 20% aluminum chloride for the treatment of axillary hyperhidrosis: A randomized controlled trial. Dermatologic Therapy, 33(6), e14354. View Source

Enhanced Activation Efficiency for High-Performance Antiperspirant Powders

The process for manufacturing activated aluminum sesquichlorohydrate (AASCH) powders, which are characterized by a Band III polymer concentration of ≥20% and Band IV polymer concentration of ≥15%, requires less energy compared to the activation of a standard aluminum chlorohydrate (ACH) solution to produce activated ACH (AACH). This is a direct consequence of the inherent polymeric structure of ASCH, which is more readily converted to the high-efficacy Band III and IV species . Furthermore, AASCH powders are specifically designed for aerosol applications, where the use of highly efficacious aluminum-zirconium salts is precluded due to inhalation safety concerns, positioning AASCH as the most potent aluminum-only active for this format .

Evidence Dimension	Activation Process Energy Requirement
Target Compound Data	Less energy required
Comparator Or Baseline	Activation of Aluminum Chlorohydrate (ACH) solution to form AACH
Quantified Difference	Qualitative claim of reduced energy usage; specific energy savings not quantified in source.
Conditions	Process of heating diluted ASCH solution (10-25% by weight) to achieve specific polymer distributions (Band III ≥20%, Band IV ≥15%) followed by drying.

Why This Matters

This differentiation is critical for manufacturers of aerosol antiperspirants and those seeking to optimize the cost and sustainability of producing high-performance activated actives. The reduced energy input for ASCH activation translates to lower production costs and a smaller carbon footprint.

• [1] Gulbrandsen Technologies, Inc. (2017). Method of making high performance activated aluminum sesquichlorohydrate powders. U.S. Patent Application Publication No. 2017/0073243 A1. View Source
• [2] Gulbrandsen Technologies, Inc. (2018). Method of making high performance activated aluminum sesquichlorohydrate powders. U.S. Patent No. 9,988,281 B2. View Source

USP-Defined Al:Cl Ratio Provides a Regulatory and Performance Benchmark

Aluminum sesquichlorohydrate is a pharmacopoeial-grade material with a well-defined identity and purity profile in the United States Pharmacopeia (USP). The monograph specifies a precise range for the aluminum-to-chloride atomic ratio (1.26:1 to 1.90:1) and includes tests for identification, iron limit (≤150 µg/g), and pH (3.0-5.0 for a 15% w/w solution) . In contrast, other common aluminum salts like basic aluminum chloride or generic aluminum chlorohydrate may be supplied under broader, less-stringent industrial specifications, or may have Al:Cl ratios outside this optimized range (e.g., standard ACH is ~2:1) .

Evidence Dimension	Al:Cl Atomic Ratio and Purity Specification
Target Compound Data	Al:Cl ratio 1.26:1 to 1.90:1; Iron ≤150 µg/g; pH 3.0-5.0
Comparator Or Baseline	Non-USP grade aluminum salts (e.g., generic ACH, basic aluminum chloride) with variable or undefined Al:Cl ratios.
Quantified Difference	ASCH is constrained to a specific Al:Cl ratio range that is distinct from standard ACH (~2:1) and ensures consistent performance.
Conditions	USP29-NF24 monograph specifications for Aluminum Sesquichlorohydrate.

Why This Matters

For regulated industries (e.g., OTC drug products, medical devices), procurement of a USP-compliant ASCH ensures batch-to-batch consistency, simplifies quality control and regulatory filings, and provides a verifiable performance benchmark tied to the optimized Al:Cl ratio. This reduces the risk of formulation failure or efficacy drift associated with using non-standardized aluminum salts.

• [1] USP Monographs: Aluminum Sesquichlorohydrate. USP29-NF24, p. 2134. View Source
• [2] USP Monographs: Aluminum Chlorohydrate. USP29-NF24, p. 2050. View Source

Key Application Scenarios for Aluminum Sesquichlorohydrate (CAS 11097-68-0) in R&D and Manufacturing

Formulating High-Performance Aerosol Antiperspirants Without Zirconium

This scenario leverages the evidence that activated aluminum sesquichlorohydrate (AASCH) powders can be produced with high levels of Band III and IV polymers using less energy than AACH. Since safety concerns prohibit the use of highly efficacious aluminum-zirconium salts in aerosol sprays, AASCH represents the most potent aluminum-only active available for this format. Procurement of ASCH is essential for developing a market-leading aerosol product that maximizes sweat reduction while adhering to strict inhalation safety regulations .

Developing Clinical-Strength Antiperspirants for Sensitive Skin Populations

This scenario is directly supported by the randomized controlled trial demonstrating that 20% aluminum sesquichlorohydrate provides sweat reduction equivalent to 20% aluminum chloride but with a superior tolerability profile. Manufacturers aiming to create a 'clinical strength' or prescription-strength antiperspirant for individuals with hyperhidrosis or sensitive skin can select ASCH to achieve the desired high efficacy without the common side effect of irritation, thereby improving patient compliance and product differentiation .

Cost-Effective Production of USP-Compliant Antiperspirant Actives

This scenario is based on the USP monograph for aluminum sesquichlorohydrate and the evidence that its activation is more energy-efficient than ACH. A procurement team can select USP-grade ASCH to ensure compliance with regulatory standards for OTC drug products. Furthermore, the intrinsic property of ASCH that allows for less energy-intensive activation into high-efficacy AASCH powders directly impacts the bottom line by reducing manufacturing costs and improving process sustainability. This combination of regulatory certainty and process economy makes ASCH a strategically superior choice for high-volume production of high-quality antiperspirants.

Benchmarking In Vitro Antiperspirant Efficacy via Protein Interaction Assays

For researchers developing new antiperspirant formulations or actives, aluminum sesquichlorohydrate serves as a well-characterized reference compound. Studies utilizing zeta potential and turbidity measurements with bovine serum albumin (BSA) have established a methodology for predicting the in vivo efficacy of antiperspirant salts . By including ASCH as a comparator in these assays, R&D teams can quantitatively assess the performance of novel formulations against a known benchmark with a defined Al:Cl ratio and polymer distribution, accelerating the screening and optimization of next-generation products .

• [1] Gulbrandsen Technologies, Inc. (2017). Method of making high performance activated aluminum sesquichlorohydrate powders. U.S. Patent Application Publication No. 2017/0073243 A1. View Source
• [2] Thianboonsong, T., et al. (2020). Efficacy and tolerability of 20% aluminum sesquichlorohydrate vs 20% aluminum chloride for the treatment of axillary hyperhidrosis: A randomized controlled trial. Dermatologic Therapy, 33(6), e14354. View Source
• [3] Yuan, S., Vaughn, J., Pappas, I., Fitzgerald, M., Masters, J. G., & Pan, L. (2015). Optimal aluminum/zirconium: Protein interactions for predicting antiperspirant efficacy using zeta potential measurements. Journal of Cosmetic Science, 66(2), 95-111. View Source